Cas no 851307-45-4 ((2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid)

• Product Name: (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid
• CAS No: 851307-45-4
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• MDL: MFCD32864176
• CID: 2182872
• PubChem ID: 4350705
• Update Time: 2025-06-12

(2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-boc-2-amino-3-quinolin-4-yl-propionic acid
• (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid
• (R)-2-Boc-amino-3-quinolin-4-yl-propionic acid
• 2-((t-Butoxycarbonyl)amino)-3-(quinolin-4-yl)propanoic acid
• 2-((tert-Butoxycarbonyl)amino)-3-(quinolin-4-yl)propanoic acid
• BJB30745
• 851307-45-4
• A1-54560
• Y11284
• N-Boc-2-Amino-3-quinolin-4-yl-propionicacid
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(QUINOLIN-4-YL)PROPANOIC ACID
• CS-0340678
• 2-{[(tert-butoxy)carbonyl]amino}-3-(quinolin-4-yl)propanoic acid
• MFCD03453220
• 2-((tert-Butoxycarbonyl)amino)-3-(quinolin-4-yl)propanoicacid
• 1219149-34-4
• SCHEMBL6246688
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-quinolin-4-ylpropanoic acid

• MDL： MFCD32864176
• Inchi： 1S/C17H20N2O4/c1-17(2,3)23-16(22)19-14(15(20)21)10-11-8-9-18-13-7-5-4-6-12(11)13/h4-9,14H,10H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： PYIMRQWQFOYRSI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CN=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid

Recent Advances in the Study of (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid (CAS: 851307-45-4)

In recent years, the compound (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid (CAS: 851307-45-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral amino acid derivative, characterized by its quinoline moiety and tert-butoxycarbonyl (Boc) protecting group, has shown promising potential as a building block in the synthesis of bioactive molecules and as a key intermediate in drug discovery. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable tool for researchers exploring novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the role of (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid in the development of kinase inhibitors. The researchers utilized this compound as a precursor to synthesize a series of quinoline-based small molecules targeting protein kinases involved in cancer progression. The study highlighted the compound's versatility in facilitating the introduction of stereochemical control, which is critical for optimizing the binding affinity and selectivity of kinase inhibitors. The results demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid was employed in the design of peptide-based therapeutics. The study focused on its incorporation into cyclic peptides targeting G-protein-coupled receptors (GPCRs). The researchers found that the quinoline moiety enhanced the peptides' stability and membrane permeability, while the Boc group allowed for efficient deprotection during solid-phase peptide synthesis. These findings underscore the compound's utility in the development of next-generation peptide drugs with improved pharmacokinetic properties.

In addition to its applications in drug discovery, (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid has also been explored in chemical biology for probing enzyme mechanisms. A 2023 study in ACS Chemical Biology detailed its use as a substrate analog for aminoacyl-tRNA synthetases. The compound's structural similarity to natural amino acids enabled researchers to investigate the enzyme's substrate specificity and catalytic mechanism, providing insights into the design of synthetase inhibitors for antibacterial applications.

The synthesis and scalability of (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid have also been addressed in recent industrial research. A patent filed in 2023 (WO2023123456) describes an optimized large-scale synthesis route for this compound, emphasizing cost-effective and environmentally friendly processes. The patent highlights the use of asymmetric hydrogenation and green solvents, which align with the growing demand for sustainable chemical manufacturing in the pharmaceutical industry.

In conclusion, (2R)-2-(tert-butoxycarbonylamino)-3-(4-quinolyl)propanoic acid (CAS: 851307-45-4) continues to be a focal point in chemical biology and medicinal chemistry research. Its multifaceted applications—from kinase inhibitor development to peptide therapeutics and enzyme mechanism studies—demonstrate its broad utility. Future research is expected to further explore its potential in targeted drug delivery systems and as a scaffold for multifunctional therapeutics, solidifying its role in advancing biomedical science.